Cas no 2640889-52-5 (5-bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine)

• Product Name: 5-bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• CAS No: 2640889-52-5
• MF: C₁₂H₁₄BrN₅
• MW: 308.177060604095
• CID: 5316810
• PubChem ID: 155799823
• Update Time: 2025-05-19

5-bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• AKOS040715465
• F6677-0394
• 2640889-52-5

• Inchi： 1S/C12H14BrN5/c1-9-14-2-3-17(9)6-10-7-18(8-10)12-15-4-11(13)5-16-12/h2-5,10H,6-8H2,1H3
• InChI Key： SPHNCRFAMHUNTR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CC(CN2C=CN=C2C)C1

Computed Properties

• Exact Mass: 307.04326g/mol
• Monoisotopic Mass: 307.04326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.8Ų

Additional information on 5-bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine

5-Bromo-2-{3-[(2-Methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine (CAS No. 2640889-52-5): A Comprehensive Overview

5-Bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine (CAS No. 2640889-52-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and medicinal chemistry research. This unique molecule combines a pyrimidine core with azetidine and imidazole moieties, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with applications in oncology and inflammation research.

The molecular structure of 5-bromo-2-azetidinylpyrimidine derivative features several pharmacologically relevant elements. The bromine substitution at the 5-position of the pyrimidine ring enhances the compound's reactivity in cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies. The azetidine-imidazole side chain contributes to the molecule's three-dimensionality and potential for target binding, a feature increasingly sought after in modern drug design to address challenging biological targets.

Recent studies highlight the growing importance of small molecule modulators containing azetidine rings in medicinal chemistry. The constrained four-membered ring system in 2640889-52-5 offers distinct advantages in terms of metabolic stability and conformational restriction compared to more flexible analogs. This aligns with current trends in drug discovery focusing on saturated heterocycles and sp3-rich fragments to improve drug-like properties.

The synthetic accessibility of 5-bromo-2-{3-[(2-methylimidazol-1-yl)methyl]azetidin-1-yl}pyrimidine makes it particularly valuable for parallel medicinal chemistry approaches. Chemists can readily functionalize multiple positions of this scaffold to explore diverse chemical space. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, while the azetidine nitrogen can participate in various N-alkylation or amidation reactions to generate analog libraries.

In the context of current pharmaceutical research trends, this compound fits well with the industry's focus on targeted protein degradation and PROTAC development. The imidazole moiety in CAS 2640889-52-5 could potentially serve as a ligand for E3 ubiquitin ligases, while the pyrimidine core might be modified to bind target proteins of interest. This dual functionality makes the scaffold attractive for researchers working on next-generation therapeutic modalities.

The physicochemical properties of 5-bromo-2-azetidinylpyrimidine derivative have been carefully characterized to support its use in drug discovery. With moderate lipophilicity and good solubility in common organic solvents, the compound demonstrates favorable characteristics for medicinal chemistry optimization. These properties are crucial for addressing current challenges in drug permeability and oral bioavailability, which remain key considerations in modern pharmaceutical development.

From a commercial perspective, the demand for specialized heterocyclic building blocks like 2640889-52-5 continues to grow as pharmaceutical companies expand their screening collections. Suppliers report increasing interest in this compound from both academic and industrial research groups, particularly those focused on kinase drug discovery and GPCR modulation. The compound's unique structural features make it valuable for fragment-based drug discovery approaches.

Quality control and characterization of 5-bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine typically involve advanced analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy confirm the compound's identity and purity, essential for reliable research results. These analytical protocols align with current quality-by-design (QbD) principles in pharmaceutical development.

The stability profile of CAS 2640889-52-5 under various conditions has been investigated to support its use in diverse research applications. The compound demonstrates good stability at room temperature when stored properly, making it convenient for laboratory use. This characteristic is particularly important for researchers engaged in high-throughput screening campaigns and those requiring consistent compound performance over time.

Looking forward, the scientific community anticipates continued interest in azetidine-containing compounds like 5-bromo-2-azetidinylpyrimidine derivative. As drug discovery challenges become more complex, researchers increasingly value such structurally diverse scaffolds that offer multiple vectors for modification. The compound's potential applications in precision medicine and personalized therapeutics further enhance its relevance in contemporary pharmaceutical research.

In summary, 5-Bromo-2-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine represents an important tool compound for modern drug discovery. Its unique structural features, synthetic versatility, and potential biological relevance position it as a valuable asset in medicinal chemistry research. As the pharmaceutical industry continues to explore novel therapeutic approaches, compounds like 2640889-52-5 will likely play increasingly important roles in addressing unmet medical needs through innovative small molecule design.